1-(2-Bromoethoxy)-2-chlorobenzene
Cat. No. B095930
M. Wt: 235.5 g/mol
InChI Key: ZDEJJQHQIOWTPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06846826B2
Procedure details
22.4 ml (0.2 mole) of 2-chlorophenol and 34.6 ml (0.4 mole) of ethylene dibromide are mixed and heated at 100° C. The mixture is stirred vigourously with 125 ml 1.6N NaOH, continued heat and stirred till the pH value to 7. Upon cooling, after filtrating the extracted solids, the mixed solution's organic layer is extracted with chloroform and rinsing the extracted solids with NaCl and MgSO4. The generated product is filled into silica gel chromatography columns. The mixture solution of Hexane and Ethylacetate was used as the eluent solution. Upon purification, until white crystallization 2(2-chlorophenoxy)ethylbromide is obtained.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[OH:8].[CH2:9](Br)[CH2:10][Br:11].[OH-].[Na+]>>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[O:8][CH2:9][CH2:10][Br:11] |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
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22.4 mL
|
|
Type
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reactant
|
|
Smiles
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ClC1=C(C=CC=C1)O
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|
Name
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|
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Quantity
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34.6 mL
|
|
Type
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reactant
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Smiles
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C(CBr)Br
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Step Two
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Name
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|
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Quantity
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125 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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|
Details
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stirred till the pH value to 7
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Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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continued heat
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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Upon cooling
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FILTRATION
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Type
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FILTRATION
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|
Details
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after filtrating the extracted solids
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the mixed solution's organic layer is extracted with chloroform
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WASH
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Type
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WASH
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|
Details
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rinsing the extracted solids with NaCl and MgSO4
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ADDITION
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Type
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ADDITION
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|
Details
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The generated product is filled into silica gel chromatography columns
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CUSTOM
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Type
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CUSTOM
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|
Details
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Upon purification
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CUSTOM
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Type
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CUSTOM
|
|
Details
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until white crystallization 2(2-chlorophenoxy)ethylbromide
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CUSTOM
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Type
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CUSTOM
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|
Details
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is obtained
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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ClC1=C(OCCBr)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
